Cas no 2411239-83-1 (Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate)

Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate is a specialized intermediate in organic synthesis, particularly valuable for its fluorosulfonyloxy (–OSO₂F) functional group, which enhances reactivity in cross-coupling and nucleophilic substitution reactions. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic processes while allowing selective deprotection under mild acidic conditions. Its piperidine scaffold contributes to structural diversity in pharmaceutical and agrochemical applications. The compound’s design facilitates efficient modification of the phenyl ring, making it useful for constructing complex molecules. High purity and well-defined reactivity render it a reliable choice for research and industrial applications requiring precise functionalization.
Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate structure
2411239-83-1 structure
Product Name:Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate
CAS No:2411239-83-1
MF:C17H24FNO5S
MW:373.439567565918
CID:5360407
Update Time:2025-06-09

Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Z3919180681
    • Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate
    • tert-butyl 2-({4-[(fluorosulfonyl)oxy]phenyl}methyl)piperidine-1-carboxylate
    • Inchi: 1S/C17H24FNO5S/c1-17(2,3)23-16(20)19-11-5-4-6-14(19)12-13-7-9-15(10-8-13)24-25(18,21)22/h7-10,14H,4-6,11-12H2,1-3H3
    • InChI Key: OSKMVHFYNOXZTM-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC1C=CC(=CC=1)CC1CCCCN1C(=O)OC(C)(C)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 546
  • XLogP3: 4.1
  • Topological Polar Surface Area: 81.3

Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7554339-1.0g
tert-butyl 2-({4-[(fluorosulfonyl)oxy]phenyl}methyl)piperidine-1-carboxylate
2411239-83-1 95.0%
1.0g
$0.0 2025-02-24

Additional information on Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate (CAS No. 2411239-83-1)

Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate (CAS No. 2411239-83-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, features a piperidine backbone modified with a fluorosulfonyloxy group, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structure combines a tert-butyl ester and a phenylmethyl moiety, which are critical for enhancing stability and reactivity in synthetic pathways.

The compound's CAS number 2411239-83-1 serves as a unique identifier, ensuring precise tracking in regulatory and research contexts. Researchers frequently search for "piperidine derivatives" or "fluorosulfonyloxy compounds" due to their relevance in drug discovery, particularly in the development of kinase inhibitors and protease modulators. The inclusion of a tert-butyl group in the structure is a common strategy to improve lipophilicity, a property highly sought after in CNS-targeting therapeutics.

In recent years, the demand for high-purity intermediates like Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's role in structure-activity relationship (SAR) studies is particularly noteworthy, as it allows researchers to fine-tune molecular interactions for optimal efficacy. This aligns with the growing trend of "fragment-based drug design," a hot topic in pharmaceutical R&D.

From a synthetic chemistry perspective, the fluorosulfonyloxy group in this compound offers versatile reactivity, enabling cross-coupling reactions and nucleophilic substitutions. Such properties are pivotal in constructing complex architectures, a recurring theme in queries like "how to modify piperidine scaffolds" or "best practices for sulfonate ester synthesis." The tert-butyl carboxylate protection further simplifies purification, addressing common challenges in multi-step syntheses.

Environmental and safety considerations are also paramount when working with Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate. While not classified as hazardous, proper handling protocols are essential to maintain laboratory safety standards. This resonates with the increasing emphasis on "green chemistry principles" in industrial and academic settings, a frequently searched topic among chemists.

In summary, Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate (CAS No. 2411239-83-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from medicinal chemistry to material science, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore "next-generation synthetic intermediates," this compound remains a cornerstone for groundbreaking discoveries.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited